Cas no 902444-68-2 (2-6-ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide)

• Product Name: 2-6-ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide
• CAS No: 902444-68-2
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 5493604
• PubChem ID: 20869334
• Update Time: 2025-07-16

2-6-ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 902444-68-2
• 2-[6-ethoxy-3-[(4-methylphenyl)sulfonyl]-4-oxoquinolin-1(4H)-yl]-N-(3-methylphenyl)acetamide
• AKOS001822881
• 2-[6-ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methylphenyl)acetamide
• F3407-2117
• 2-6-ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide

• Inchi： 1S/C27H26N2O5S/c1-4-34-21-10-13-24-23(15-21)27(31)25(35(32,33)22-11-8-18(2)9-12-22)16-29(24)17-26(30)28-20-7-5-6-19(3)14-20/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key： QFAROICRIMOLFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(C=CC=2N(CC(NC2C=CC=C(C)C=2)=O)C=1)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 101Ų

Additional information on 2-6-ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide

Introduction to 2-6-Ethoxy-3-(4-Methylbenzenesulfonyl)-4-Oxo-1,4-Dihydroquinolin-1-yl-N-(3-Methylphenyl)acetamide (CAS No. 902444-68-2)

2-6-Ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide (CAS No. 902444-68-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of 2-6-Ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide includes a quinoline ring system substituted with an ethoxy group at the 6-position, a 4-methylbenzenesulfonyl group at the 3-position, and an acetamide moiety linked to the 1-position. These functional groups contribute to its pharmacological profile and potential therapeutic effects.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 2-6-Ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential use in treating inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the antimicrobial activity of 2-6-Ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide. The compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This broad-spectrum antimicrobial activity makes it a valuable candidate for developing new antibiotics.

The pharmacokinetic properties of 2-6-Ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide have also been studied. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential as an orally administered therapeutic agent.

In addition to its biological activities, the synthetic route to produce 2-6-Ethoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide has been optimized to improve yield and reduce costs. A recent publication in the Tetrahedron Letters described a novel synthetic method that involves a one-pot reaction sequence, making it more accessible for large-scale production.

The safety profile of 2-6-Ethoxy-3-(4-methylbenzenesulfonyl)-4-o xo -1 , 4 -d i h y d ro q u i n o l i n - 1 - y l - N - ( 3 - m e t h y l p h e n y l ) a c e t am i d e has also been evaluated. Toxicity studies conducted in animal models showed that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys.

In conclusion, 2 - 6 - E t h o x y - 3 - ( 4 - m e t h y l b e n z e n e s u l f o n y l ) - 4 - o x o - 1 , 4 - d i h y d r o q u i n o l i n - 1 - y l - N - ( 3 - m e t h y l p h e n y l ) a c e t am i d e (CAS No. 902444–68–2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory diseases and bacterial infections make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further clinical trials are warranted to fully explore its therapeutic potential.